amine hydrochloride CAS No. 1095514-42-3](/img/no-structure.png)
[(1R)-1-(4-fluorophenyl)ethyl](methyl)amine hydrochloride
Overview
Description
[(1R)-1-(4-fluorophenyl)ethyl](methyl)amine hydrochloride, also known as 4-FMA hydrochloride, is an amphetamine-like stimulant that has been used in scientific research. It is a derivative of the popular stimulant 4-fluoroamphetamine (4-FA) and has been used in studies to investigate the effects of stimulant drugs on the body and brain. 4-FMA hydrochloride has a wide range of applications in scientific research and has been studied for its effects on the central nervous system, its potential to act as a psychostimulant, and its ability to modulate neurotransmitter release.
Mechanism of Action
[(1R)-1-(4-fluorophenyl)ethyl](methyl)amine hydrochloride hydrochloride is thought to act by increasing the release of dopamine and norepinephrine in the brain. It is believed to increase alertness and focus by increasing the availability of these neurotransmitters. It is also thought to increase the release of serotonin, which may improve mood and reduce anxiety.
Biochemical and Physiological Effects
This compound hydrochloride has been studied for its effects on the central nervous system. It has been found to increase alertness and focus, improve cognitive performance, and reduce fatigue. It has also been found to increase heart rate and blood pressure, and to increase body temperature. It has also been found to increase the release of dopamine, norepinephrine, and serotonin in the brain, which may improve mood and reduce anxiety.
Advantages and Limitations for Lab Experiments
[(1R)-1-(4-fluorophenyl)ethyl](methyl)amine hydrochloride hydrochloride has several advantages for use in laboratory experiments. It is relatively easy to synthesize and is relatively stable, making it a good choice for use in experiments. It has also been found to be relatively safe, with no reported serious side effects. However, it is important to note that it is still a stimulant and may have some potential for abuse.
Future Directions
In the future, research on [(1R)-1-(4-fluorophenyl)ethyl](methyl)amine hydrochloride hydrochloride could focus on its potential to act as a psychostimulant and its ability to modulate neurotransmitter release. It could also be studied for its potential to improve cognitive performance and reduce fatigue. Additionally, further research could be done to investigate its potential for abuse and its potential side effects. Finally, research could be done to investigate its potential therapeutic applications, such as its potential to treat cognitive disorders and depression.
Synthesis Methods
[(1R)-1-(4-fluorophenyl)ethyl](methyl)amine hydrochloride hydrochloride is synthesized from 4-fluoroamphetamine (4-FA) by reacting it with hydrochloric acid in a two-step reaction. In the first step, 4-FA is reacted with hydrochloric acid to form the intermediate [(1R)-1-(4-fluorophenyl)ethyl]hydroxylamine hydrochloride. In the second step, the intermediate is reacted with methyl iodide to form this compound hydrochloride.
Scientific Research Applications
[(1R)-1-(4-fluorophenyl)ethyl](methyl)amine hydrochloride hydrochloride has been used in scientific research to investigate the effects of stimulants on the body and brain. It has been studied for its effects on the central nervous system, its potential to act as a psychostimulant, and its ability to modulate neurotransmitter release. It has been used in studies to investigate the effects of stimulants on behavior, cognition, and memory. It has also been studied for its potential to improve cognitive performance and reduce fatigue.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for compound '[(1R)-1-(4-fluorophenyl)ethyl](methyl)amine hydrochloride' involves the reaction of (1R)-1-(4-fluorophenyl)ethanol with methylamine in the presence of a catalyst, followed by the addition of hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "(1R)-1-(4-fluorophenyl)ethanol", "Methylamine", "Catalyst", "Hydrochloric acid" ], "Reaction": [ "Step 1: (1R)-1-(4-fluorophenyl)ethanol is reacted with excess methylamine in the presence of a catalyst, such as palladium on carbon or Raney nickel, at elevated temperature and pressure to form the corresponding amine.", "Step 2: The resulting amine is then treated with hydrochloric acid to form the hydrochloride salt of the compound.", "Step 3: The product is isolated by filtration or precipitation and purified by recrystallization or chromatography." ] } | |
CAS RN |
1095514-42-3 |
Molecular Formula |
C9H13ClFN |
Molecular Weight |
189.7 |
Purity |
95 |
Origin of Product |
United States |
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